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A Comparative Guide to Experimental Approaches

The two-neutrino double beta decay (2v3B) of Tellurium-128 (128Te) is a landmark in the study
of rare nuclear processes, boasting the longest directly observed half-life of any radionuclide.
[1] Its incredibly slow decay, with a half-life of approximately 2.2 x 1024 years, presents a
formidable challenge to experimental physicists.[1] This guide provides a comparative overview
of the experimental techniques used to measure this decay, placing the findings for 128Te in the
context of other well-studied isotopes and detailing the methodologies that underpin these
remarkable measurements.

Quantitative Comparison of 2v3f3 Decay Half-Lives

The confirmation of the 2vp3 decay of 128Te is unique in that the most precise value is not
derived from direct observation but from a combination of geochemical measurements and
direct measurements of a related isotope, 13°Te. The extreme rarity of 126Te decay makes its
direct detection challenging due to the low signal-to-background ratio.

The table below compares the half-life of 128Te with those of other isotopes measured by
leading experiments in the field.
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Half-Life (T1/22v) Experimental .
Isotope Experiment
[years] Method
Geochemical (Ratio) + CUORE (for 13°Te) &
128Tg (2.19 £0.07) x 10 _ _ _
Direct (13°Te) various geochemical
(7.71 +0.08-0.06 (stat)
130Te +0.12-0.15 (syst)) x Direct (Bolometric) CUORE

1020

(6.81 = 0.01 (stat) _ .
Direct (Tracking +

100Mo +0.38-0.40 (syst)) x Calorimetry) NEMO-3
alorimetry

1018
(9.39 £ 0.17 (stat) + Direct (Tracking +

82Se _ NEMO-3
0.58 (syst)) x 101° Calorimetry)

Experimental Protocols

The measurement of two-neutrino double beta decay half-lives relies on sophisticated
experimental techniques designed to detect the faint signal of two simultaneously emitted
electrons amidst a sea of background radiation. Two primary approaches have been employed:
indirect geochemical analysis and direct real-time detection.

Geochemical Method for *28Te

The most precise determination of the 128Te half-life comes from an indirect method that
leverages the accumulation of its decay product, Xenon-128 (128Xe), in ancient tellurium-
bearing minerals.[2][3]

Methodology:

o Sample Selection: Geologists identify ancient mineral deposits containing tellurium, with
ages on the order of billions of years, determined by radiometric dating techniques.[2]

o Xenon Extraction: The tellurium-bearing minerals are heated in a vacuum to release trapped
noble gases, including xenon.[2]
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 |sotopic Analysis: A mass spectrometer is used to precisely measure the isotopic
composition of the extracted xenon.[2]

o Excess 128Xe Detection: An excess of 122Xe above the atmospheric abundance is the
signature of 128Te double beta decay.

» Half-Life Calculation: By measuring the ratio of the accumulated daughter isotope (128Xe) to
the parent isotope (128Te) and knowing the age of the mineral, the half-life can be calculated.

A crucial aspect of the 122Te measurement is the use of the well-measured ratio of the half-lives
of 139Te and 128Te from the same mineral samples.[3] This ratio, combined with the high-
precision direct measurement of the 13°Te half-life from experiments like CUORE, provides the
most robust value for the 128Te half-life.[4][5]

Direct Detection Methods

Direct detection experiments aim to observe the two electrons emitted in the double beta decay
in real-time. These experiments are typically located deep underground to shield them from
cosmic radiation.

1. Bolometric Technique (CUORE Experiment):

The Cryogenic Underground Observatory for Rare Events (CUORE) utilizes an array of
tellurium dioxide (TeOz2) crystals that serve as both the source of the decay and the detector.[6]

Methodology:

o Cryogenic Operation: The TeOz2 crystals are cooled to near absolute zero (around 10
millikelvin) in a cryostat.[7]

e Energy Deposition: When a double beta decay occurs within a crystal, the energy of the
emitted electrons is converted into a tiny temperature rise.

o Temperature Measurement: Sensitive thermistors attached to each crystal measure this
temperature increase, which is proportional to the deposited energy.

 Signal Identification: The characteristic energy spectrum of the two electrons from a 2v[3[3
decay is a continuous distribution up to the Q-value of the decay. By carefully modeling and
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subtracting background events, the 2v[33 signal can be isolated and its rate measured.
2. Tracking and Calorimetry (NEMO-3 Experiment):

The Neutrino Ettore Majorana Observatory (NEMO-3) employed a different approach, using
thin foils of the source isotopes surrounded by a tracking detector and a calorimeter.[6]

Methodology:

» Source Foils: Thin foils containing isotopes such as 1°°Mo and 82Se are placed in the center
of the detector.[6]

o Tracking Detector: A wire chamber filled with gas allows for the reconstruction of the helical
paths of the two emitted electrons in a magnetic field. This confirms that both electrons
originate from the same point in the source foil.

o Calorimeter: Scintillator blocks surrounding the tracking volume measure the energy of each
electron.

o Event Reconstruction: By combining the tracking and energy information, the experiment can
unambiguously identify two-electron events and measure their kinematic properties,
effectively rejecting background events.[6]

Visualizing the Experimental Workflows
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Geochemical method for 128Te half-life determination.
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Direct detection workflows for 2v33 decay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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